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Compound of Interest

Compound Name: PF-9184

Cat. No.: B15614060

For researchers, scientists, and drug development professionals, ensuring personal safety is

paramount when handling chemical compounds. This guide provides essential information on
the personal protective equipment (PPE) required for the safe handling of PF-9184, a potent

inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1).

PF-9184 is a crystalline solid soluble in organic solvents like DMSO and dimethylformamide.[1]
Due to its hazardous nature, strict adherence to safety protocols is crucial to prevent accidental
exposure. All personnel must review the compound's complete Safety Data Sheet (SDS) before
use.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is necessary to minimize risks. The following table
summarizes the recommended equipment for handling PF-9184.
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Personal Protective o
Body Part . Specifications and Usage
Equipment

) ) Must be worn at all times in the
Safety Glasses with Side i
Eyes ) laboratory to protect against
Shields or Goggles i ]
splashes or airborne particles.

Nitrile or other appropriate

chemical-resistant gloves

should be worn. Inspect gloves
_ _ for any tears or punctures

Hands Chemical-Resistant Gloves )

before use. Dispose of

contaminated gloves

immediately after handling the

compound.

A full-length lab coat should be
Body Laboratory Coat worn to protect skin and

clothing from contamination.

All handling of solid PF-9184
and preparation of its solutions
Respiratory Fume Hood or Ventilated should be conducted in a
Enclosure certified chemical fume hood to
prevent inhalation of dust or

vapors.

Safe Handling and Disposal Workflow

Adherence to a standardized workflow is critical for minimizing the risk of exposure and
ensuring the proper disposal of PF-9184. The following diagram outlines the key steps for safe
handling, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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